1-[1-(5-Fluoropyridin-2-yl)cyclopropyl]methanamine dihydrochloride

• IUPAC Name: [1-(5-fluoropyridin-2-yl)cyclopropyl]methanamine;dihydrochloride
• InChI: InChI=1S/C9H11FN2.2ClH/c10-7-1-2-8(12-5-7)9(6-11)3-4-9;;/h1-2,5H,3-4,6,11H2;2*1H
• InChI Key: NBQWHEQSPYODFL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CN)C2=NC=C(C=C2)F.Cl.Cl
• Molecular Formula: C9H13Cl2FN2
• Molecular Weight: 239.11 g/mol

Description

1-[1-(5-Fluoropyridin-2-yl)cyclopropyl]methanamine dihydrochloride is a chemical compound with the molecular formula C9H11FN2. It is known for its unique structure, which includes a fluoropyridine ring and a cyclopropyl group.

Preparation Methods

The synthesis of 1-[1-(5-Fluoropyridin-2-yl)cyclopropyl]methanamine dihydrochloride typically involves multiple steps. One common synthetic route includes the following steps:

Formation of the Fluoropyridine Ring: The initial step involves the synthesis of the 5-fluoropyridine ring, which can be achieved through various fluorination reactions.

Cyclopropyl Group Introduction: The cyclopropyl group is introduced through cyclopropanation reactions, often using reagents like diazomethane.

Methanamine Addition: The final step involves the addition of the methanamine group to the cyclopropyl ring, forming the desired compound.

Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of large-scale reactors and continuous flow processes.

Chemical Reactions Analysis

1-[1-(5-Fluoropyridin-2-yl)cyclopropyl]methanamine dihydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the fluoropyridine ring, using reagents like halogens or nucleophiles.

Common reagents and conditions used in these reactions include organic solvents, controlled temperatures, and specific catalysts to facilitate the desired transformations .

Scientific Research Applications

1-[1-(5-Fluoropyridin-2-yl)cyclopropyl]methanamine dihydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs for various diseases.

Industry: It is used in the production of specialty chemicals and as an intermediate in the manufacture of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-[1-(5-Fluoropyridin-2-yl)cyclopropyl]methanamine dihydrochloride involves its interaction with specific molecular targets. The fluoropyridine ring and cyclopropyl group play crucial roles in binding to these targets, which may include enzymes, receptors, or other proteins. The compound’s effects are mediated through pathways that involve these molecular interactions, leading to various biological outcomes .

Comparison with Similar Compounds

1-[1-(5-Fluoropyridin-2-yl)cyclopropyl]methanamine dihydrochloride can be compared with other similar compounds, such as:

1-(5-Chloro-6-fluoropyridin-2-yl)methanamine: This compound has a similar structure but includes a chlorine atom, which may alter its reactivity and biological activity.

1-(5-Bromopyridin-2-yl)cyclopropylmethanamine: The presence of a bromine atom in place of fluorine can lead to different chemical and biological properties.